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Compound of Interest

Compound Name: 7-Methyl-6-thioguanosine

Cat. No.: B160171 Get Quote

Essential Safety and Handling Guide for 7-
Methyl-6-thioguanosine
This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 7-Methyl-6-thioguanosine. The

following procedures are designed to ensure the safe handling of this chemical in a laboratory

setting.

Chemical Identifier:

Name: 7-Methyl-6-thioguanosine

Synonyms: MESG, 2-amino-6,9-dihydro-7-methyl-9-β-D-ribofuranosyl-6-thioxo-1H-purinium,

inner salt[1]

CAS Number: 55727-10-1[1]

Hazard Assessment
A Safety Data Sheet (SDS) for 7-Methyl-6-thioguanosine from one supplier indicates that the

substance is not classified as hazardous according to the Globally Harmonized System (GHS).

[1] This particular SDS does not list any GHS hazard pictograms, signal words, or hazard

statements.[1]
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However, it is crucial to note that 7-Methyl-6-thioguanosine is a thiopurine derivative. Other

thiopurines, such as 6-Thioguanine, are classified as hazardous, with warnings of being toxic if

swallowed and suspected of causing genetic defects.[2][3] Long-term use of thiopurines has

been associated with an increased risk of cancer.[4] Given the chemical relationship, a

cautious approach to handling 7-Methyl-6-thioguanosine is strongly recommended.

Personal Protective Equipment (PPE)
Due to the lack of extensive testing data for 7-Methyl-6-thioguanosine, the following PPE

recommendations are based on general best practices for handling chemical compounds of

unknown or potentially low-level hazards, and the known risks of related thiopurine

compounds.

PPE Category Recommendation Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended when handling

stock solutions or performing

procedures with a higher risk

of splash)

To prevent skin contact. While

specific breakthrough data is

unavailable, nitrile gloves offer

good general chemical

resistance.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

engineering controls are not

available or if handling large

quantities that may generate

dust.

To prevent inhalation of

airborne particles.
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Engineering Controls:

Handle in a well-ventilated area.

For procedures that may generate dust (e.g., weighing, preparing stock solutions from

powder), it is highly recommended to work in a chemical fume hood or a ventilated balance

enclosure.

Storage:

Store at -20°C for long-term stability (up to one month for stock solutions) or at -80°C for

extended periods (up to six months for stock solutions).[5]

Protect from light.[5]

The solid form is stable for at least four years when stored properly.[6]
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Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Prepare work area in a fume hood or ventilated enclosure

Weigh solid 7-Methyl-6-thioguanosine

Dissolve in appropriate solvent (e.g., DMSO, PBS)

Use solution in experimental assay

Decontaminate work surfaces

Dispose of waste in designated chemical waste containers

Doff and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 7-Methyl-6-thioguanosine.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

physician.[1]

Skin Contact

Wash off with soap and plenty of water. The

product is generally not considered a skin

irritant.[1]

Eye Contact
Rinse opened eye for several minutes under

running water.[1]

Ingestion If symptoms persist, consult a doctor.[1]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: For a solid spill, carefully sweep up the material to avoid generating dust. For a

liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

Collect: Place the spilled material and any contaminated absorbent material into a sealed,

labeled container for disposal.

Clean: Clean the spill area thoroughly with a suitable detergent and water.

Report: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal:

Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations.

Do not allow the product to enter drains.
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Collect waste in designated, labeled, and sealed containers.

Logical Decision Tree for PPE Selection:

Handling Solid Form

Handling Liquid Form (Solution)

Start: Handling
7-Methyl-6-thioguanosine

Weighing Powder?

Small Volume Transfer?

Use Ventilated Enclosure
or Fume Hood

Yes

Standard PPE:
Lab Coat, Safety Glasses,

Nitrile Gloves

No (e.g., transferring sealed vial)

Consider Respirator
if no enclosure

If unavailable

Large Volume or
Splash Potential?

No

YesWear Goggles

Double Glove

Click to download full resolution via product page

Caption: PPE selection based on handling procedure.
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Experimental Protocols Cited
7-Methyl-6-thioguanosine is primarily used as a chromogenic substrate to quantify inorganic

phosphate (Pi) in various enzymatic assays.[5][6]

General Principle of Assay: In the presence of the enzyme purine nucleoside phosphorylase

(PNP), 7-Methyl-6-thioguanosine reacts with inorganic phosphate. This reaction produces 7-

methyl-6-thioguanine and ribose 1-phosphate. The increase in the concentration of 7-methyl-6-

thioguanine can be continuously monitored by measuring the change in absorbance at a

wavelength of 355-360 nm.[6]

Key Cited Methodologies:

Continuous Spectrophotometric Assay for Inorganic Phosphate: This method, developed by

Webb, M.R., is the foundational protocol for using 7-Methyl-6-thioguanosine to measure

phosphate release kinetics in biological systems.[6]

Assay for Protein Phosphatases: The release of inorganic phosphate by the action of protein

phosphatases can be coupled to the PNP/7-Methyl-6-thioguanosine system to provide a

continuous spectrophotometric assay for phosphatase activity.[5]

Assays for Other Enzymes: This system is also adaptable for measuring the activity of other

phosphate-releasing enzymes such as phosphorylase kinases, GTPases, and ATPases.[6]

For detailed step-by-step protocols, it is recommended to consult the specific literature for the

enzyme system being studied.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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